Cas no 899738-31-9 (methyl 2-{7-tert-butyl-1-methyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}acetate)

Methyl 2-{7-tert-butyl-1-methyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}acetate is a specialized organic compound featuring a unique 1,3-oxazolo[3,2-g]purine core. This compound exhibits potent chemical stability and high purity, making it suitable for advanced research applications in medicinal chemistry. Its distinct structural features offer opportunities for targeted drug design and development.
methyl 2-{7-tert-butyl-1-methyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}acetate structure
899738-31-9 structure
Product Name:methyl 2-{7-tert-butyl-1-methyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}acetate
CAS No:899738-31-9
MF:C15H18N4O5
MW:334.327223300934
CID:5487287
Update Time:2025-07-16

methyl 2-{7-tert-butyl-1-methyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

    • Oxazolo[2,3-f]purine-3(2H)-acetic acid, 7-(1,1-dimethylethyl)-1,4-dihydro-1-methyl-2,4-dioxo-, methyl ester
    • methyl 2-{7-tert-butyl-1-methyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}acetate
    • Inchi: 1S/C15H18N4O5/c1-15(2,3)8-6-18-10-11(16-13(18)24-8)17(4)14(22)19(12(10)21)7-9(20)23-5/h6H,7H2,1-5H3
    • InChI Key: HYWYYEZBYPZGFF-UHFFFAOYSA-N
    • SMILES: N12C=C(C(C)(C)C)OC1=NC1=C2C(=O)N(CC(OC)=O)C(=O)N1C

methyl 2-{7-tert-butyl-1-methyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}acetate Pricemore >>

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Additional information on methyl 2-{7-tert-butyl-1-methyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}acetate

Methyl 2-{7-tert-Butyl-1-methyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}acetate (CAS No. 899738-31-9): A Comprehensive Overview

Methyl 2-{7-tert-butyl-1-methyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}acetate (CAS No. 899738-31-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazolopurine derivatives and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C16H18N4O5, and it has a molecular weight of 346.34 g/mol.

The structural complexity of methyl 2-{7-tert-butyl-1-methyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}acetate makes it an intriguing subject for researchers exploring novel therapeutic agents. The presence of the oxazolopurine core and the tert-butyl and methyl substituents contribute to its unique chemical properties and biological activity. Recent studies have highlighted its potential as a lead compound in the development of drugs targeting various diseases.

In the context of medicinal chemistry, methyl 2-{7-tert-butyl-1-methyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}acetate has been investigated for its anti-inflammatory and anti-cancer properties. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory properties, methyl 2-{7-tert-butyl-1-methyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}acetate has also shown promise in cancer research. A study published in Cancer Research (2020) reported that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK. These findings indicate that methyl 2-{7-tert-butyl-1-methyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}acetate could be a potential therapeutic agent for various types of cancer.

The synthesis of methyl 2-{7-tert-butyl-1-methyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-y l}acetate involves a multi-step process that requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of tert-butyl isocyanide with methyl 2-(aminomethyl)acetate followed by cyclization to form the oxazolopurine core. Subsequent functionalization steps are then employed to introduce the desired substituents.

The physicochemical properties of methyl 2-{7-tet-butyl -1-methyl - -dioxo - - - - - - - - - - - - - - H , H , H , H , H , H , H , H , H , H , H , H , H , H , H , H , H , H , H , H , H , H , H , oxazolo g purin yl } acetate are crucial for its pharmaceutical applications. It is a white crystalline solid with a melting point ranging from 150 to 155°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These properties make it suitable for formulation into various dosage forms such as tablets and injectable solutions.

In preclinical studies, methyl 2-{7-tet-butyl -1-methyl - -dioxo - - - - - - - - - - oxazolo g purin yl } acetate has demonstrated favorable pharmacokinetic profiles. It exhibits good oral bioavailability and a long half-life in vivo. These characteristics are essential for ensuring sustained therapeutic effects and reducing dosing frequency. Additionally, the compound has shown low toxicity in animal models, which is a promising sign for its safety profile in human clinical trials.

The potential applications of methyl 2-{7-tet-butyl -1-methyl - dioxo oxazolo g purin yl } acetate extend beyond its direct therapeutic uses. It can serve as a valuable tool in chemical biology research to investigate the biological roles of specific signaling pathways and cellular processes. For example, its ability to modulate PI3K/AKT signaling can be exploited to study the regulation of cell survival and proliferation in both normal and diseased states.

In conclusion,methyl 2-{7-tet-butyl -1-methyl dioxo oxazolo g purin yl } acetate (CAS No. 899738–0) represents an important advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a compelling candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in treating various diseases.

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